Cas no 835620-02-5 (1H-Indole-3-propanoic acid, 1-benzoyl-5-methoxy-, methyl ester)

• Product name: 1H-Indole-3-propanoic acid, 1-benzoyl-5-methoxy-, methyl ester
• CAS No: 835620-02-5
• MF: C₂₀H₁₉NO₄
• MW: 337.36916
• CID: 1808802
• PubChem ID: 58843110

1H-Indole-3-propanoic acid, 1-benzoyl-5-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-propanoic acid, 1-benzoyl-5-methoxy-, methyl ester
• 3-(1-benzoyl-5-methoxy-1H-indol-3-yl)-propionic acid methyl ester
• 835620-02-5
• SCHEMBL3025302
• DB-347367

• Inchi： InChI=1S/C20H19NO4/c1-24-16-9-10-18-17(12-16)15(8-11-19(22)25-2)13-21(18)20(23)14-6-4-3-5-7-14/h3-7,9-10,12-13H,8,11H2,1-2H3
• InChI Key： VBLFNRXHFAWWIS-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C=C1)N(C=C2CCC(=O)OC)C(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 337.13140809g/mol
• Monoisotopic Mass: 337.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.5Ų